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Compound of Interest

Compound Name: 3-Ethyl-4,6-dimethyloctane

Cat. No.: B14544367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethyl-4,6-dimethyloctane is a branched-chain alkane with the molecular formula C12H26.

While not as extensively studied as some other hydrocarbons, its presence in certain natural

contexts and the broader biological activities of related branched alkanes make it a molecule of

interest. This technical guide provides a comprehensive overview of the current knowledge

surrounding 3-Ethyl-4,6-dimethyloctane and its isomers, with a focus on its physicochemical

properties, identification, and potential biological relevance.

Physicochemical Properties
Quantitative data for 3-Ethyl-4,6-dimethyloctane and its biologically relevant isomer, 3-ethyl-

2,7-dimethyloctane, are summarized below. These properties are critical for analytical method

development and for understanding the molecule's behavior in biological systems.
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Property
3-Ethyl-4,6-
dimethyloctane

3-ethyl-2,7-
dimethyloctane

Source

Molecular Formula C12H26 C12H26 [1]

Molecular Weight 170.33 g/mol 170.33 g/mol [1]

CAS Number 62183-66-8 62183-55-5 [1]

Boiling Point Not available 196°C (Predicted) [2]

Melting Point Not available -50.8°C (Estimated) [2]

Density Not available
0.7546 g/cm³

(Predicted)
[2]

LogP 5.8 (Predicted) 4.49 (Predicted) [1][3]

Refractive Index Not available 1.4229 (Predicted) [2]

Kovats Retention

Index
Not available

1180 (Semi-standard

non-polar)
[1]

Natural Occurrence and Biological Significance
While the discovery of 3-Ethyl-4,6-dimethyloctane itself is not well-documented in the

scientific literature, a closely related isomer, 3-ethyl-2,7-dimethyloctane, has been identified as

a significant biological molecule.

Mouse Pheromone
3-ethyl-2,7-dimethyloctane has been identified as a testosterone-dependent urinary sex

pheromone in male mice (Mus musculus).[4][5] Its production is under the control of androgen,

and it is absent in the urine of castrated males but reappears after testosterone treatment.[4]

This compound is believed to act as a releaser pheromone, attracting females and playing a

role in reproductive signaling.[4]

Plant Volatile
Branched-chain alkanes are also found as components of plant volatile organic compounds

(VOCs). While 3-Ethyl-4,6-dimethyloctane has not been specifically identified, related
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compounds have been detected in the essential oil of plants such as Agathis borneensis. The

analysis of these compounds is crucial for understanding plant-insect interactions and for the

discovery of new bioactive molecules.

Experimental Protocols
Identification of Branched-Chain Alkanes from Natural
Sources (e.g., Plant VOCs)
This protocol describes a general method for the collection and analysis of volatile organic

compounds from plant headspace using gas chromatography-mass spectrometry (GC-MS).

1. Sample Collection (Headspace Solid-Phase Microextraction - HS-SPME):

Enclose the plant material (e.g., leaves, flowers) in a sealed, inert chamber (e.g., a glass

desiccator).

Expose a solid-phase microextraction (SPME) fiber with a suitable coating (e.g.,

Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the chamber for a

defined period (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

The sampling time and temperature should be optimized based on the plant species and the

volatility of the target analytes.

2. GC-MS Analysis:

Injector: Insert the SPME fiber into the heated injection port of the gas chromatograph for

thermal desorption of the analytes.

Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film

thickness) suitable for separating volatile hydrocarbons.

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: 5°C/min to 200°C.
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Hold: 2 minutes at 200°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Ion Source Temperature: 230°C.

3. Data Analysis:

Identify the compounds by comparing their mass spectra with reference spectra in a

database (e.g., NIST/Wiley library) and by comparing their retention indices with literature

values.[1]

Hypothetical Synthesis of 3-Ethyl-4,6-dimethyloctane
While a specific synthesis for 3-Ethyl-4,6-dimethyloctane is not readily available in the

literature, a plausible route can be devised based on standard organic chemistry reactions for

the formation of branched alkanes. A Grignard reaction followed by dehydration and

hydrogenation is a common strategy.

Step 1: Grignard Reaction

React 2-bromobutane with magnesium turnings in anhydrous diethyl ether to form the

Grignard reagent, sec-butylmagnesium bromide.

In a separate flask, react the Grignard reagent with 4-methyl-2-hexanone. This will result in

the formation of the tertiary alcohol, 3-ethyl-4,6-dimethyloctan-3-ol, after acidic workup.

Step 2: Dehydration

Treat the resulting alcohol with a strong acid, such as sulfuric acid or phosphoric acid, and

heat to induce dehydration. This will produce a mixture of isomeric alkenes.
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Step 3: Hydrogenation

Subject the alkene mixture to catalytic hydrogenation using a catalyst such as palladium on

carbon (Pd/C) under a hydrogen atmosphere. This will reduce the double bonds to yield the

saturated alkane, 3-Ethyl-4,6-dimethyloctane.

Purification: The final product would require purification, likely through fractional distillation, to

separate it from any remaining starting materials or byproducts.

Signaling Pathways and Biological Effects
(Hypothetical)
Specific signaling pathways for 3-Ethyl-4,6-dimethyloctane have not been elucidated.

However, long-chain branched alkanes are known to interact with biological systems, primarily

due to their lipophilic nature.

Membrane Interactions: Their high hydrophobicity allows them to partition into lipid bilayers,

potentially altering membrane fluidity and the function of membrane-bound proteins. This non-

specific mechanism could influence various cellular processes.

Pheromonal Signaling: In the case of 3-ethyl-2,7-dimethyloctane, it is detected by the

vomeronasal organ in mice, which is responsible for sensing pheromones.[5] This initiates a

signal transduction cascade that ultimately leads to a behavioral response in the receiving

animal. The exact receptors and downstream signaling molecules are a subject of ongoing

research.

Metabolism: While generally considered to be relatively inert, long-chain alkanes can be

metabolized by cytochrome P450 enzymes in some organisms, leading to the formation of

alcohols and fatty acids.[6]
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Caption: Workflow for the identification of volatile branched alkanes.
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Caption: Hypothetical synthesis pathway for 3-Ethyl-4,6-dimethyloctane.
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Caption: Hypothetical pheromone signaling pathway.
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Conclusion
3-Ethyl-4,6-dimethyloctane and its isomers represent an interesting area for further research.

While the specific discovery and synthesis of 3-Ethyl-4,6-dimethyloctane are not well-

documented, the established biological role of 3-ethyl-2,7-dimethyloctane as a mouse

pheromone highlights the potential for these branched alkanes to have significant biological

activity. The experimental protocols and hypothetical pathways provided in this guide offer a

foundation for researchers to explore the synthesis, identification, and biological function of this

class of molecules. Further investigation is warranted to fully elucidate their roles in chemical

ecology and to explore their potential applications in areas such as pest management and as

novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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